(Z)-6-hydroxy-7-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-2-(3-nitrobenzylidene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-hydroxy-7-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-2-[(3-nitrophenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C22H23N3O6/c26-11-10-23-6-8-24(9-7-23)14-18-19(27)5-4-17-21(28)20(31-22(17)18)13-15-2-1-3-16(12-15)25(29)30/h1-5,12-13,26-27H,6-11,14H2/b20-13-
• InChI Key: RUOPXVLKXYGDIK-MOSHPQCFSA-N
• Canonical SMILES: C1CN(CCN1CCO)CC2=C(C=CC3=C2OC(=CC4=CC(=CC=C4)[N+](=O)[O-])C3=O)O
• Isomeric SMILES: C1CN(CCN1CCO)CC2=C(C=CC3=C2O/C(=C\C4=CC(=CC=C4)[N+](=O)[O-])/C3=O)O
• Molecular Formula: C22H23N3O6
• Molecular Weight: 425.4 g/mol

Description

(Z)-6-hydroxy-7-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-2-(3-nitrobenzylidene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C22H23N3O6 and its molecular weight is 425.441. The purity is usually 95%.
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Scientific Research Applications

PET Probe Development for PIM1 Imaging A derivative closely related to the specified compound, (Z)-2-((1H-Indazol-3-yl)methylene)-6-methoxy-7-(piperazin-1-ylmethyl)benzofuran-3(2H)-one, was synthesized as a PET probe for imaging of the enzyme PIM1. This compound is a potent and selective inhibitor of PIM1 kinase, demonstrating its potential application in medical imaging and cancer diagnosis. The synthetic strategy involved preparing a carbon-11-labeled Boc-protected intermediate followed by acidic de-protection to yield the probe with high radiochemical yield and specific activity (Gao et al., 2013).

Anti-malarial Activity Selected derivatives, including (2R,3S)-4-(arylmethyl)-1-(4-phenyl-3-amino-2-hydroxy-butyl)-piperazine, have demonstrated anti-malarial activity. The structural study emphasizes the importance of OH, the benzyl group, and the methylene substituents at the piperazinyl nitrogens for generating activity. These findings could contribute to the development of new anti-malarial drugs (Cunico et al., 2009).

Antiviral and Antibacterial Activities Diketopiperazine derivatives from the marine-derived actinomycete Streptomyces sp. showed modest antivirus activity against influenza A (H1N1) virus. These findings highlight the potential of derivatives for treating viral infections (Wang et al., 2013). Additionally, novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker were synthesized, showing potent antibacterial and biofilm inhibition activities, especially against MRSA and VRE strains (Mekky & Sanad, 2020).

Neuroprotective Activities Edaravone derivatives containing a benzylpiperazine moiety were designed and synthesized, showing significant neuroprotective activities in models of acute cerebral ischemia. These compounds could serve as lead compounds for discovering new neuroprotective agents for treating cerebral ischemic stroke (Gao et al., 2022).